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Cat. No.: B7840624

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG4-NHS ester is a versatile reagent designed for the simple and efficient biotinylation
of proteins, antibodies, and other macromolecules containing primary amines.[1][2][3] The
molecule consists of three key components: a biotin moiety for high-affinity binding to
streptavidin or avidin, a hydrophilic polyethylene glycol (PEG4) spacer arm, and an N-
hydroxysuccinimide (NHS) ester for covalent conjugation to primary amines.[2][3]

The PEG4 spacer arm, with a length of 29 A, enhances the water solubility of the labeled
molecule, which helps to reduce aggregation, particularly of biotinylated antibodies in solution.
[1][2][3] This flexible spacer also minimizes steric hindrance, ensuring efficient binding of the
biotin group to avidin or streptavidin.[2][3] The NHS ester reacts with primary amino groups (-
NH2) on molecules, such as the side chain of lysine residues or the N-terminus of proteins, in a
pH range of 7-9 to form a stable amide bond.[1][3][4]

This document provides detailed protocols for the use of Biotin-PEG4-NHS ester in common
applications, including protein biotinylation and cell surface labeling.

Product Information and Storage

Proper handling and storage of Biotin-PEG4-NHS ester are critical for its activity.
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Property Value Reference
Molecular Weight 588.67 g/mol [1]
Spacer Arm Length 29 A [1]

- 10 mg/mL in water; also
Solubility ) [1][5][6]
soluble in DMSO, DMF

Storage Temperature -20°C, protected from moisture  [1][2][3]

Typically on wet ice or at

Shipping _ [51[6]
ambient temperature

Stability = 4 years when stored properly  [5]

Important Considerations:

» Moisture Sensitivity: Biotin-PEG4-NHS ester is moisture-sensitive.[1][4] To prevent
hydrolysis of the NHS ester, always allow the vial to equilibrate to room temperature before
opening.

o Reagent Preparation: Reconstituted Biotin-PEG4-NHS ester should be used immediately.[1]
[4] The NHS-ester moiety readily hydrolyzes in aqueous solutions and becomes non-
reactive. Do not prepare stock solutions for long-term storage. Discard any unused
reconstituted reagent.[1][4]

o Buffer Compatibility: Avoid buffers that contain primary amines, such as Tris or glycine, as
they will compete with the target molecule for reaction with the NHS ester.[1][4] Phosphate-
buffered saline (PBS) at a pH of 7.2-8.0 is a commonly recommended reaction buffer.[1]

Reaction Mechanism

The fundamental reaction involves the nucleophilic attack of a primary amine on the NHS ester,
leading to the formation of a stable amide bond and the release of N-hydroxysuccinimide
(NHS).
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Caption: Reaction of Biotin-PEG4-NHS ester with a primary amine.

Experimental Protocols
Protocol for Protein Biotinylation (e.g., IgG)

This protocol is a general guideline for biotinylating proteins. Optimal conditions, such as the
molar ratio of biotin reagent to protein, may need to be determined empirically. This example
typically results in the incorporation of 3-5 biotin molecules per IgG molecule.[1]

Materials:

Biotin-PEG4-NHS Ester

Protein solution (1-10 mg/mL in amine-free buffer)

Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-8.0 (e.g., 0.1 M phosphate, 0.15
M NacCl)

Anhydrous DMSO or DMF (optional, for initial solubilization)

Method for removing non-reacted biotin (e.g., desalting columns, dialysis cassettes)

Quenching Buffer (optional): 1 M Tris-HCI, pH 7.5
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Workflow for Protein Biotinylation:
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Start: Prepare Protein Sample
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Start: Harvest Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Biotin-PEG4-NHS
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7840624+#step-by-step-guide-for-using-biotin-peg4-
nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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